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Stereoselectivity of Famoxadone Enantiomers

The tables below summarize the key differences in bioactivity, toxicity, and environmental behavior between

famoxadone's enantiomers, based on a 2021 stereoselective study [1].

Enantiomer Property R-(-)-Famoxadone S-(+)-Famoxadone

Fungicidal Bioactivity (toward
5 phytopathogens)

2.7 to 178 times higher than S-
(+)-isomer [1]

Lower activity [1]

Acute Toxicity (to earthworm
Eisenia foetida)

167 times more toxic than S-(+)-
isomer [1]

Lower toxicity [1]

Toxicity Classification (to E.
foetida)

Super toxic [1] Information not specified

Degradation Behavior (in
cucurbits & soil)

No stereoselective degradation
observed [1]

No stereoselective degradation
observed [1]

Average Half-life
(Degradation)

5.4 to 14.1 days (in cucumber,
chieh-qua, and soil) [1]

5.4 to 14.1 days (in cucumber,
chieh-qua, and soil) [1]
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Detailed Experimental Protocols

For researchers seeking to replicate or evaluate these findings, here are the core methodologies from the

study [1].

Bioactivity Assay: Inhibitory activities of R-(-)- and S-(+)-famoxadone were tested against five
phytopathogens. Bioactivities were compared based on the concentration required to achieve
inhibition, with the activity ratio calculated directly from the dose-response curves [1].

Acute Toxicity Test: Acute toxicity was determined for the earthworm Eisenia foetida using standard
laboratory toxicity testing. The LC50 values (lethal concentration for 50% of the population) were

calculated, and the toxicity ratio between enantiomers was derived from these values [1].
Degradation Study: A stereoselective degradation study was conducted in two cucurbit species

(cucumber and chieh-qua) and field soil. Concentrations of each enantiomer were monitored over
time using a established high-performance liquid chromatography (HPLC) method. Half-lives

were calculated from the degradation curves [1].

Regulatory and General Context

Regulatory Status: Famoxadone is not approved for use in the European Union according to the

Pesticide Properties Database (PPDB) [2]. Health Canada's Pest Management Regulatory Agency
(PMRA) has a continuous re-evaluation program, but famoxadone is not specifically listed in the

current public work plan for 2025-2030 [3].
Mode of Action: Famoxadone is a quinone outside inhibitor (QoI) fungicide, specifically inhibiting

mitochondrial respiration at the cytochrome bc1 complex (Complex III), halting energy production in
fungal cells [4] [2].

Basic Properties: It is a chiral, synthetic fungicide with a molecular weight of 374.39 g/mol and very
low solubility in water [2]. It is used to control diseases like downy mildew and late blight in crops such

as potatoes, grapes, and cucurbits [4] [2].

Experimental Workflow for Stereoselective Assessment

The diagram below outlines the key stages of the experimental process used to assess the stereoselectivity of

famoxadone, from sample preparation to data analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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